Cas no 594-83-2 (2,3,3-Trimethyl-2-butanol)

• Product Name: 2,3,3-Trimethyl-2-butanol
• CAS No: 594-83-2
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD00060887
• CID: 373075
• PubChem ID: 11676
• Update Time: 2025-06-13

2,3,3-Trimethyl-2-butanol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,2,3,3-trimethyl-
• 2,3,3-TRIMETHYL-2-BUTANOL
• 2,3,3-trimethylbutan-2-ol
• 1,1,2,2-tetramethylpropanol
• 1,1,2,2-tetramethylpropyl alcohol
• 2,3,3-trimethyl-butan-2-ol
• 2,3-Trimethyl-2-butanol
• 2-Butanol,2,3,3-trimethyl
• Ethanol,pentamethyl
• pentamethylethanol
• t-butyldimethylcarbinol
• AC6426
• FT-0693281
• 2-Butanol, 2,3,3-trimethyl- (8CI)(9CI)
• NSC227929
• 2-Butanol, 2,3,3-trimethyl-
• SY011061
• A917852
• Q88WLX6PCR
• EN300-104106
• MFCD00060887
• HMS1787E06
• Ethanol, pentamethyl-
• AKOS001032094
• NSC 227929
• SCHEMBL437448
• 2,3,3-Trimethyl 2-butanol
• SB85174
• AS-10330
• NSC-227929
• 594-83-2
• CS-0230469
• 2-Butanol,3,3-trimethyl-
• DTXSID40208129
• Z56762576
• UNII-Q88WLX6PCR
• 2,3,3,-TRIMETHYL-2-BUTANOL
• 2-Butanol, 2,3,3-trimethyl-(8CI)
• DTXCID10130620
• 2-Butanol, 2,3,3-trimethyl-(8CI)(9CI)
• 2,3,3-Trimethyl-2-butanol

• MDL： MFCD00060887
• Inchi： 1S/C7H16O/c1-6(2,3)7(4,5)8/h8H,1-5H3
• InChI Key： OKXVARYIKDXAEO-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.9

Experimental Properties

• Density: 0.8380
• Melting Point: 17°C
• Boiling Point: 129.85°C
• Flash Point: 33.6°C
• Refractive Index: 1.4280
• PSA: 20.23000
• LogP: 1.80340
• Vapor Pressure: 4.1±0.5 mmHg at 25°C

2,3,3-Trimethyl-2-butanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3,3-Trimethyl-2-butanol

2,3,3-Trimethyl-2-butanol (CAS No. 594-83-2): A Comprehensive Guide to Its Properties and Applications

2,3,3-Trimethyl-2-butanol (CAS No. 594-83-2) is a tertiary alcohol with a unique molecular structure, making it a compound of interest in various industrial and research applications. This article delves into its chemical properties, synthesis methods, and potential uses, while also addressing common questions and trends related to this compound.

The CAS No. 594-83-2 identifier is crucial for researchers and manufacturers seeking precise information about 2,3,3-Trimethyl-2-butanol. This compound is characterized by its branched-chain structure, which influences its reactivity and solubility. Its molecular formula, C₇H₁₆O, and tertiary alcohol functional group make it distinct from other alcohols in terms of stability and chemical behavior.

One of the most frequently searched questions about 2,3,3-Trimethyl-2-butanol is its role in fragrance and flavor industries. Due to its mild, woody odor, it is occasionally used as a synthetic intermediate in perfumery. However, its primary applications lie in organic synthesis, where it serves as a building block for more complex molecules. Researchers often explore its potential as a solvent or intermediate in pharmaceuticals and agrochemicals.

In recent years, the demand for sustainable and eco-friendly chemicals has grown significantly. 2,3,3-Trimethyl-2-butanol has been studied for its potential in green chemistry applications. Its relatively low toxicity and biodegradability make it a candidate for replacing more hazardous solvents in certain processes. This aligns with the global trend toward greener alternatives in industrial chemistry.

Another hot topic related to CAS No. 594-83-2 is its stability under various conditions. Users often search for information about its storage requirements and compatibility with other chemicals. As a tertiary alcohol, 2,3,3-Trimethyl-2-butanol exhibits greater resistance to oxidation compared to primary or secondary alcohols, which is a key advantage in many applications.

The synthesis of 2,3,3-Trimethyl-2-butanol typically involves the hydration of corresponding alkenes or Grignard reactions. These methods are well-documented in organic chemistry literature, but recent advancements have focused on optimizing yields and reducing environmental impact. Researchers are particularly interested in catalytic processes that minimize waste and energy consumption.

From a safety perspective, 2,3,3-Trimethyl-2-butanol is generally considered to have low acute toxicity, which contributes to its versatility in laboratory and industrial settings. However, proper handling procedures should always be followed, as with any chemical substance. Material Safety Data Sheets (MSDS) provide detailed guidance on its safe use and storage.

In analytical chemistry, CAS No. 594-83-2 is sometimes used as a reference standard in gas chromatography due to its well-defined retention characteristics. This application highlights the compound's importance in quality control and research methodologies across various scientific disciplines.

The future of 2,3,3-Trimethyl-2-butanol research may focus on its potential in emerging fields such as bio-based materials or energy storage. As industries seek alternatives to petroleum-derived compounds, molecules like this tertiary alcohol could gain renewed attention for their structural features and synthetic versatility.

For those seeking technical specifications of 2,3,3-Trimethyl-2-butanol, key parameters include its boiling point (approximately 143-145°C), density (around 0.81 g/cm³), and refractive index. These physical properties are critical for process design and application development in various chemical industries.

In conclusion, 2,3,3-Trimethyl-2-butanol (CAS No. 594-83-2) represents an interesting case study in specialty chemicals. Its combination of structural features, moderate reactivity, and favorable safety profile make it valuable for multiple applications. As chemical research continues to evolve, this compound may find new roles in sustainable chemistry and advanced material science.